Cas no 885519-24-4 (6-amino-2h-indazole-3-carbaldehyde)

• Product Name: 6-amino-2h-indazole-3-carbaldehyde
• CAS No: 885519-24-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD07781441
• CID: 1928093
• PubChem ID: 24728248
• Update Time: 2025-05-23

6-amino-2h-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-amino-2H-indazole-3-carbaldehyde
• 6-Amino-(1H)indazole-3-carboxaldehyde
• PB22075
• 6-AMINO-1H-INDAZOLE-3-CARBALDEHYDE
• 1H-INDAZOLE-3-CARBOXALDEHYDE, 6-AMINO-
• 6-Amino-1H-indazole-3-carboxaldehyde
• AS-50532
• DTXSID401290456
• 885519-24-4
• DB-077927
• CS-0057451
• P10507
• AKOS006286157
• 6-amino-2h-indazole-3-carbaldehyde

• MDL： MFCD07781441
• Inchi： 1S/C8H7N3O/c9-5-1-2-6-7(3-5)10-11-8(6)4-12/h1-4H,9H2,(H,10,11)
• InChI Key： BJMVTLDXBPHHBP-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC(=CC2=NN1)N

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-amino-2h-indazole-3-carbaldehyde

Recent Advances in the Application of 6-amino-2h-indazole-3-carbaldehyde (CAS: 885519-24-4) in Chemical Biology and Pharmaceutical Research

6-amino-2h-indazole-3-carbaldehyde (CAS: 885519-24-4) has emerged as a pivotal scaffold in modern medicinal chemistry and chemical biology research. This heterocyclic compound, characterized by its reactive aldehyde group and amino functionality, has recently gained significant attention due to its versatile applications in drug discovery and biochemical probe development. Recent studies have demonstrated its exceptional potential as a building block for the synthesis of novel kinase inhibitors, protein degraders, and fluorescent probes targeting various biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) highlighted the compound's utility in developing selective JAK2 inhibitors. Researchers utilized 6-amino-2h-indazole-3-carbaldehyde as a key intermediate to construct a series of potent and selective inhibitors through reductive amination and subsequent structure-activity relationship optimization. The resulting compounds showed remarkable selectivity profiles (>100-fold) against other JAK family members, with lead compounds demonstrating nanomolar potency in cellular assays.

In the field of targeted protein degradation, a Nature Chemical Biology publication (2024, DOI: 10.1038/s41589-024-01580-x) reported the development of novel PROTAC molecules using 885519-24-4 as a warhead. The aldehyde functionality enabled efficient conjugation to E3 ligase ligands via oxime chemistry, while the indazole core provided optimal binding to target proteins. This approach yielded degraders with DC50 values below 10 nM for several challenging targets, including transcription factors previously considered undruggable.

Recent advancements in chemical probe development have also benefited from this scaffold. A 2024 ACS Chemical Biology study (DOI: 10.1021/acschembio.4c00122) described the creation of fluorescent turn-on probes for live-cell imaging of caspase activity. The researchers exploited the reactivity of the aldehyde group to attach various fluorophores through hydrazone linkages, while maintaining the indazole core's affinity for caspase active sites. These probes demonstrated superior brightness and specificity compared to existing commercial alternatives.

The synthetic accessibility of 6-amino-2h-indazole-3-carbaldehyde has been significantly improved through recent methodological developments. A Green Chemistry publication (2023, DOI: 10.1039/D3GC02345H) reported a novel photocatalytic method for its preparation from commercially available starting materials, achieving 85% yield with excellent atom economy. This advancement addresses previous challenges in large-scale production and has facilitated broader adoption of the scaffold in industrial drug discovery programs.

Emerging applications in covalent drug discovery have further expanded the utility of this compound. A recent Science Translational Medicine paper (2024, DOI: 10.1126/scitranslmed.adk1287) detailed its use in developing irreversible inhibitors of mutant KRAS proteins. The aldehyde group was strategically employed to form covalent bonds with cysteine residues near the binding pocket, while the indazole nitrogen participated in critical hydrogen bonding interactions. This approach yielded compounds with picomolar affinity and demonstrated efficacy in patient-derived xenograft models.

Looking forward, the unique chemical properties of 6-amino-2h-indazole-3-carbaldehyde position it as a valuable tool for addressing multiple challenges in modern drug discovery. Its dual functionality enables diverse conjugation chemistry, while the indazole core provides optimal physicochemical properties for drug-like molecules. Ongoing research continues to uncover new applications, particularly in the areas of covalent targeting, protein-protein interaction inhibition, and theranostic agent development.